Cas no 1428036-56-9 (4-(2-Chloro-3-fluoropyridine-4-carbonyl)-2-(2,4-dichloro-5-fluorophenyl)morpholine)

• Product Name: 4-(2-Chloro-3-fluoropyridine-4-carbonyl)-2-(2,4-dichloro-5-fluorophenyl)morpholine
• CAS No: 1428036-56-9
• MF: C₁₆H₁₁Cl₃F₂N₂O₂
• MW: 407.626548051834
• CID: 6171682
• PubChem ID: 71908487
• Update Time: 2025-09-28

4-(2-Chloro-3-fluoropyridine-4-carbonyl)-2-(2,4-dichloro-5-fluorophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 1428036-56-9
• EN300-26608629
• 4-(2-chloro-3-fluoropyridine-4-carbonyl)-2-(2,4-dichloro-5-fluorophenyl)morpholine
• AKOS033398690
• (2-chloro-3-fluoropyridin-4-yl)-[2-(2,4-dichloro-5-fluorophenyl)morpholin-4-yl]methanone
• Z1525126035
• 4-(2-Chloro-3-fluoropyridine-4-carbonyl)-2-(2,4-dichloro-5-fluorophenyl)morpholine

• Inchi： 1S/C16H11Cl3F2N2O2/c17-10-6-11(18)12(20)5-9(10)13-7-23(3-4-25-13)16(24)8-1-2-22-15(19)14(8)21/h1-2,5-6,13H,3-4,7H2
• InChI Key： FYGREWRNCLGZLH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1CN(C(C2C=CN=C(C=2F)Cl)=O)CCO1)F)Cl

Computed Properties

• Exact Mass: 405.985417g/mol
• Monoisotopic Mass: 405.985417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-(2-Chloro-3-fluoropyridine-4-carbonyl)-2-(2,4-dichloro-5-fluorophenyl)morpholine

4-(2-Chloro-3-fluoropyridine-4-carbonyl)-2-(2,4-dichloro-5-fluorophenyl)morpholine: A Comprehensive Overview

The compound CAS No. 1428036-56-9, known as 4-(2-Chloro-3-fluoropyridine-4-carbonyl)-2-(2,4-dichloro-5-fluorophenyl)morpholine, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a morpholine ring system and two heterocyclic substituents. The presence of chlorine and fluorine atoms in its structure introduces unique electronic properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of such compounds in the development of novel drug candidates. The morpholine moiety, a six-membered ring containing an oxygen atom and an amine group, is known for its versatility in medicinal chemistry. It has been utilized in the design of various bioactive molecules due to its ability to form hydrogen bonds and its favorable pharmacokinetic properties. The substitution pattern on the morpholine ring in this compound further enhances its potential for interaction with biological targets.

The pyridine ring attached to the morpholine structure contributes significantly to the compound's electronic characteristics. The chlorine and fluorine substituents on the pyridine ring introduce electron-withdrawing effects, which can influence the molecule's reactivity and stability. Similarly, the dichloro-fluorophenyl group attached to the morpholine ring adds complexity to the molecule's structure, potentially enhancing its selectivity in binding to specific biological receptors.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions. The synthesis typically begins with the preparation of intermediates that incorporate the pyridine and phenyl rings. These intermediates are then subjected to coupling reactions to form the final product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules, reducing production costs and improving yields.

In terms of applications, this compound has shown promise in several areas. Its ability to modulate enzyme activity makes it a potential candidate for drug development targeting diseases such as cancer and neurodegenerative disorders. Additionally, its structural features suggest potential use as an agrochemical agent, particularly in pest control applications where selective toxicity is desired.

Recent research has also focused on understanding the environmental impact of such compounds. Studies have been conducted to assess their biodegradability and potential toxicity to aquatic organisms. These studies are crucial for ensuring that the use of such compounds does not pose risks to ecosystems or human health.

In conclusion, 4-(2-Chloro-3-fluoropyridine-4-carbonyl)-2-(2,4-dichloro-5-fluorophenyl)morpholine represents a cutting-edge advancement in organic chemistry. Its unique structure, combined with recent research findings, positions it as a valuable tool in both academic exploration and industrial applications. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.